Cas no 2034484-19-8 (1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(5-methyl-1,2-oxazol-4-yl)methylpiperazine)
1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(5-methyl-1,2-oxazol-4-yl)methylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(5-methyl-1,2-oxazol-4-yl)methylpiperazine
- 2034484-19-8
- 4-((4-((2,4-dichloro-5-methylphenyl)sulfonyl)piperazin-1-yl)methyl)-5-methylisoxazole
- 4-[[4-(2,4-dichloro-5-methylphenyl)sulfonylpiperazin-1-yl]methyl]-5-methyl-1,2-oxazole
- F6512-3115
- 1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazine
- AKOS032459213
-
- Inchi: 1S/C16H19Cl2N3O3S/c1-11-7-16(15(18)8-14(11)17)25(22,23)21-5-3-20(4-6-21)10-13-9-19-24-12(13)2/h7-9H,3-6,10H2,1-2H3
- InChI Key: HRKZTVGAEOUSGZ-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C)C=C1S(N1CCN(CC2C=NOC=2C)CC1)(=O)=O)Cl
Computed Properties
- Exact Mass: 403.0524180g/mol
- Monoisotopic Mass: 403.0524180g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 551
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 75Ų
1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(5-methyl-1,2-oxazol-4-yl)methylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6512-3115-2μmol |
1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazine |
2034484-19-8 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6512-3115-5μmol |
1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazine |
2034484-19-8 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6512-3115-10μmol |
1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazine |
2034484-19-8 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6512-3115-20μmol |
1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazine |
2034484-19-8 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6512-3115-1mg |
1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazine |
2034484-19-8 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6512-3115-2mg |
1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazine |
2034484-19-8 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6512-3115-3mg |
1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazine |
2034484-19-8 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6512-3115-4mg |
1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazine |
2034484-19-8 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6512-3115-5mg |
1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazine |
2034484-19-8 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6512-3115-10mg |
1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazine |
2034484-19-8 | 10mg |
$79.0 | 2023-09-08 |
1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(5-methyl-1,2-oxazol-4-yl)methylpiperazine Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(5-methyl-1,2-oxazol-4-yl)methylpiperazine
Introduction to 1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(5-methyl-1,2-oxazol-4-yl)methylpiperazine (CAS No. 2034484-19-8)
1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(5-methyl-1,2-oxazol-4-ylmethylpiperazine) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 2034484-19-8, represents a confluence of advanced chemical synthesis and biological activity, making it a subject of intense study in the development of novel therapeutic agents.
The molecular structure of this compound features a piperazine core appended with a sulfonyl group derived from a substituted benzene ring and an oxazole moiety. The presence of multiple substituents, including chlorine atoms and a methyl group on the benzene ring, as well as a methyl-substituted oxazole ring, contributes to its complex reactivity and potential biological interactions. Such structural features are often exploited in medicinal chemistry to modulate pharmacokinetic and pharmacodynamic profiles.
In recent years, there has been a surge in research focused on developing small molecules that can interact with biological targets in novel ways. The compound 1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(5-methyl-1,2-oxazol-4-yl)methylpiperazine has emerged as a promising candidate in this context. Its ability to engage with various biological pathways suggests potential applications in treating a range of diseases, particularly those involving neurotransmitter systems and inflammatory responses.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceuticals. The sulfonyl-piperazine scaffold is a well-known motif in drug design, often incorporated into molecules targeting neurological disorders such as depression and anxiety. The oxazole ring further enhances the molecule's complexity, offering multiple sites for functionalization and interaction with biological targets.
The synthesis of 1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(5-methyl-1,2-oxazol-4-yl)methylpiperazine involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include the sulfonylation of a substituted benzene derivative followed by the coupling with a protected oxazole moiety and subsequent deprotection. These synthetic strategies highlight the importance of careful planning and execution in pharmaceutical chemistry.
Evidence from preliminary studies indicates that this compound exhibits interesting pharmacological properties. For instance, its interaction with certain neurotransmitter receptors has been explored in vitro, suggesting potential effects on central nervous system function. Additionally, its structural similarity to known bioactive molecules makes it a valuable scaffold for structure-based drug design.
The role of computational chemistry in understanding the behavior of such complex molecules cannot be overstated. Advanced computational methods have been employed to predict the binding modes of 1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(5-methyl-1,2-oxazol-4-yl)methylpiperazine to various biological targets. These simulations have provided insights into how subtle changes in its structure can modulate its biological activity, guiding the design of more potent derivatives.
In conclusion, 1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(5-methyl-1,2-oxazol-4-yl)methylpiperazine represents a significant advancement in pharmaceutical research. Its unique structure and promising biological properties make it a compelling candidate for further investigation. As research continues to uncover new therapeutic applications for this compound and related derivatives, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.
2034484-19-8 (1-(2,4-dichloro-5-methylbenzenesulfonyl)-4-(5-methyl-1,2-oxazol-4-yl)methylpiperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)